3-(2-chlorobenzyl)-2H-1,3-benzothiazine-2,4(3H)-dione

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-1,3-benzothiazine-2,4-dione
• InChI: InChI=1S/C15H10ClNO2S/c16-12-7-3-1-5-10(12)9-17-14(18)11-6-2-4-8-13(11)20-15(17)19/h1-8H,9H2
• InChI Key: GJFHZDOMKKROCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C3=CC=CC=C3SC2=O)Cl
• Molecular Formula: C15H10ClNO2S
• Molecular Weight: 303.8 g/mol

Description

The compound is a derivative of benzothiazine, which is a type of heterocyclic compound. It has a benzyl group attached, which is a common functional group in organic chemistry. The presence of the chloro group suggests that it might have been synthesized using a halogenation reaction.

Chemical Reactions Analysis

Benzylic halides, such as the one in this compound, typically undergo reactions like free radical bromination and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. For instance, a related compound, 3-(2’-chlorobenzyloxy)phenylboronic acid, has a density of 1.3g/cm3, a boiling point of 454.3ºC at 760 mmHg, and a melting point of 153-158ºC.

Scientific Research Applications

Synthesis and Biological Activity

Benzothiazine derivatives, including structures similar to 3-(2-chlorobenzyl)-2H-1,3-benzothiazine-2,4(3H)-dione, have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties. For instance, novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety have been prepared using multi-component cyclo-condensation reactions and evaluated for their antimicrobial and anti-inflammatory activities (Kendre, Landge, & Bhusare, 2015). These studies highlight the potential of benzothiazine derivatives in developing new therapeutic agents.

Antimicrobial Evaluation

Another study focused on the synthesis and antimicrobial evaluation of pyrazolo-thiazolyl alkoxy-1H-isoindole-1, 3(2H)-dione derivatives, showing significant antibacterial and antifungal activities against various microorganisms, suggesting the potential use of benzothiazine derivatives in antimicrobial applications (Jat, Salvi, Talesara, & Joshi, 2006).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, dichlorobenzyl alcohol, a related compound, acts as a mild antiseptic with a broad spectrum for bacterial and virus associated with mouth and throat infections.

Safety and Hazards

The safety and hazards would also depend on the exact structure of the compound. As an example, 2-chlorobenzyl chloride, a related compound, is classified as a combustible liquid that causes severe skin burns and eye damage, and may cause respiratory irritation.